N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide

Specification

• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2-yl)propanamide
• Standard InChI: InChI=1S/C16H15N3O3S/c1-22-15-7-6-11(10-17-15)18-14(20)8-9-19-16(21)12-4-2-3-5-13(12)23-19/h2-7,10H,8-9H2,1H3,(H,18,20)
• Standard InChI Key: REUQDLBJUVMUGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2

Introduction

N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide is a complex organic compound that combines elements of pyridine and benzothiazole rings. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and synthetic versatility. The following sections will delve into its structure, properties, and potential applications based on available literature.

Molecular Weight and CAS Number

While specific details such as the molecular weight and CAS number for this exact compound are not readily available in the provided sources, it is similar to other compounds with known CAS numbers like 18810-58-7 and 13319-33-0 mentioned in related contexts.

Synthesis and Preparation

The synthesis of N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide typically involves condensation reactions between appropriate precursors. The general approach might include:

• Starting Materials: Pyridine derivatives and benzothiazole precursors.

• Reaction Conditions: Conditions such as temperature, solvent, and catalysts would be optimized for efficient coupling.

Specific synthesis protocols are not detailed in the available sources but can be inferred from similar compounds.

Biological Activities and Applications

Benzothiazole and pyridine derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. While specific data on N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide is limited, related compounds have shown promise in these areas.

Potential Applications

• Pharmaceuticals: Potential use in drug development due to its structural similarity to known bioactive compounds.

• Chemical Research: Useful as a building block for more complex molecules.

Data Table: Related Compounds

Compound Name	CAS Number	Molecular Weight	Biological Activity
N-(6-methoxypyridin-3-yl)-3-(3-oxo-1,2-benzothiazol-2(3H)-yl)propanamide	Not Specified	Not Specified	Potential bioactivity
3-(3-oxo-1,2-benzothiazol-2-yl)-N-(phenylmethyl)benzamide	Not Specified	360.4 g/mol	Member of benzamides
1,3-benzothiazinone derivatives	Various	Various	Antimicrobial, anticancer